Cas no 31391-27-2 (Butane, pentachloro-)

Butane, pentachloro- structure
Butane, pentachloro- structure
Product Name:Butane, pentachloro-
CAS No:31391-27-2
MF:C4H5Cl5
MW:230.347496747971
CID:305458
PubChem ID:35789
Update Time:2025-04-19

Butane, pentachloro- Chemical and Physical Properties

Names and Identifiers

    • Butane, pentachloro-
    • PCB1
    • 1,1,2,3,4-PENTACHLOROBUTANE
    • SCHEMBL300510
    • DTXSID20953428
    • 31391-27-2
    • 77753-24-3
    • Inchi: 1S/C4H5Cl5/c5-1-2(6)3(7)4(8)9/h2-4H,1H2
    • InChI Key: AGCPZMJBXSCWQY-UHFFFAOYSA-N
    • SMILES: ClC(C(Cl)Cl)C(CCl)Cl

Computed Properties

  • Exact Mass: 229.880439
  • Monoisotopic Mass: 227.883389
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 73.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.5

Butane, pentachloro- Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd